Cas no 1804381-86-9 (4-Bromo-5-cyano-2-iodobenzoic acid)

• Product Name: 4-Bromo-5-cyano-2-iodobenzoic acid
• CAS No: 1804381-86-9
• MF: C₈H₃BrINO₂
• MW: 351.92339348793
• MDL: MFCD28735878
• CID: 4706197
• Update Time: 2025-05-26

4-Bromo-5-cyano-2-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-cyano-2-iodobenzoic acid

• MDL： MFCD28735878
• Inchi： 1S/C8H3BrINO2/c9-6-2-7(10)5(8(12)13)1-4(6)3-11/h1-2H,(H,12,13)
• InChI Key： HJIKDVOOZDVORW-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C#N)C=C1C(=O)O)Br

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Topological Polar Surface Area: 61.1

Additional information on 4-Bromo-5-cyano-2-iodobenzoic acid

4-Bromo-5-cyano-2-iodobenzoic Acid: A Comprehensive Overview

The compound 4-bromo-5-cyano-2-iodobenzoic acid, with the CAS number 1804381-86-9, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzoic acid backbone substituted with bromine, cyano, and iodine groups at specific positions. The presence of these substituents imparts distinct chemical properties, making it a valuable compound for various research and industrial applications.

Recent studies have highlighted the potential of 4-bromo-5-cyano-2-iodobenzoic acid in drug discovery. The bromine and iodine substituents are known to enhance the molecule's bioavailability and pharmacokinetic properties, making it a promising candidate for the development of new therapeutic agents. For instance, researchers have explored its role as an intermediate in the synthesis of bioactive compounds targeting specific enzymes and receptors involved in diseases such as cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, 4-bromo-5-cyano-2-iodobenzoic acid has shown potential in materials science. The cyano group, which is highly electron-withdrawing, contributes to the molecule's ability to form stable coordination complexes. These complexes have been studied for their use in catalysis and as building blocks for advanced materials such as metal-organic frameworks (MOFs) and coordination polymers. Recent advancements in this area have demonstrated the compound's ability to facilitate the synthesis of highly porous materials with applications in gas storage and separation.

The synthesis of 4-bromo-5-cyano-2-iodobenzoic acid involves a series of carefully controlled reactions. Researchers typically employ electrophilic substitution strategies to introduce the bromine and iodine substituents onto the benzoic acid ring. The cyano group is often introduced via nucleophilic substitution or cyanation reactions. These methods require precise control over reaction conditions, including temperature, solvent, and catalyst selection, to ensure high yields and purity of the final product.

From a structural perspective, 4-bromo-5-cyano-2-iodobenzoic acid exhibits a high degree of functional group diversity. The bromine atom at position 4 provides a site for further substitution or elimination reactions, while the cyano group at position 5 serves as a versatile functional group capable of participating in various types of chemical transformations. The iodine atom at position 2 adds another layer of reactivity, making the molecule highly versatile for further modifications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of 4-bromo-5-cyano-2-iodobenzoic acid with greater accuracy. By using density functional theory (DFT) calculations, scientists can model the molecule's behavior under different conditions and design experiments accordingly. This approach has significantly accelerated the discovery process for new applications of this compound.

In conclusion, 4-bromo-5-cyano-2-iodobenzoic acid is a multifaceted compound with a wide range of potential applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop novel drugs, advanced materials, and innovative chemical processes. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in both academic research and industrial development.